Cas no 2351208-34-7 (rac-(1R,2R)-2-methylcyclopropane-1-sulfonyl fluoride)

• Product Name: rac-(1R,2R)-2-methylcyclopropane-1-sulfonyl fluoride
• CAS No: 2351208-34-7
• MF: C₄H₇FO₂S
• MW: 138.160583734512
• CID: 6466960
• PubChem ID: 165994789
• Update Time: 2025-05-19

rac-(1R,2R)-2-methylcyclopropane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-7252058
• rac-(1R,2R)-2-methylcyclopropane-1-sulfonyl fluoride
• 2351208-34-7

• Inchi： 1S/C4H7FO2S/c1-3-2-4(3)8(5,6)7/h3-4H,2H2,1H3/t3-,4-/m1/s1
• InChI Key： UZRCXARWTMRHJW-QWWZWVQMSA-N
• SMILES： S([C@@H]1C[C@H]1C)(=O)(=O)F

Computed Properties

• Exact Mass: 138.01507880g/mol
• Monoisotopic Mass: 138.01507880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 42.5Ų

Additional information on rac-(1R,2R)-2-methylcyclopropane-1-sulfonyl fluoride

Comprehensive Overview of rac-(1R,2R)-2-methylcyclopropane-1-sulfonyl fluoride (CAS No. 2351208-34-7)

rac-(1R,2R)-2-methylcyclopropane-1-sulfonyl fluoride (CAS No. 2351208-34-7) is a specialized sulfonyl fluoride derivative that has garnered significant attention in modern organic chemistry and pharmaceutical research. This compound belongs to the class of cyclopropane sulfonyl fluorides, which are increasingly recognized for their utility in click chemistry, proteomics, and covalent inhibitor development. Its unique stereochemistry and reactive sulfonyl fluoride moiety make it a valuable building block for designing targeted molecular probes and therapeutic agents.

The growing interest in sulfur(VI)-fluoride exchange (SuFEx) reactions, a cornerstone of click chemistry, has propelled compounds like rac-(1R,2R)-2-methylcyclopropane-1-sulfonyl fluoride into the spotlight. Researchers are actively exploring its potential in bioconjugation, protein labeling, and drug discovery, aligning with trends in precision medicine and chemical biology. The compound's cyclopropane ring adds steric constraints that can enhance selectivity in molecular interactions, a feature highly sought after in enzyme inhibitor design.

From a synthetic perspective, rac-(1R,2R)-2-methylcyclopropane-1-sulfonyl fluoride exemplifies the convergence of stereoselective synthesis and fluorine chemistry. The presence of both the methylcyclopropane scaffold and the sulfonyl fluoride group offers dual functionality for structure-activity relationship (SAR) studies. Recent publications highlight its role in developing covalent protein modifiers, particularly in targeting cysteine proteases and other nucleophilic enzyme active sites. This aligns with the pharmaceutical industry's focus on irreversible inhibitors for challenging drug targets.

The physicochemical properties of rac-(1R,2R)-2-methylcyclopropane-1-sulfonyl fluoride contribute to its growing applications. Its moderate lipophilicity (predicted LogP ~1.5) and molecular weight (148.19 g/mol) make it suitable for medicinal chemistry applications, while the sulfonyl fluoride group provides excellent electrophilic reactivity under physiological conditions. These characteristics have led to its investigation in PET tracer development and activity-based protein profiling (ABPP), addressing current demands in diagnostic imaging and target identification technologies.

In the context of green chemistry initiatives, rac-(1R,2R)-2-methylcyclopropane-1-sulfonyl fluoride represents an interesting case study. The compound's efficient synthesis routes and stability profile contribute to sustainable chemistry practices, reducing waste generation compared to traditional sulfonyl chloride analogs. This aspect resonates with the pharmaceutical industry's push toward environmentally friendly synthesis methods and atom economy principles.

Looking forward, rac-(1R,2R)-2-methylcyclopropane-1-sulfonyl fluoride is poised to play an expanding role in chemical biology tool development. Its compatibility with high-throughput screening platforms and potential for creating targeted covalent inhibitors address critical needs in drug discovery pipelines. As research continues to uncover new applications for sulfonyl fluoride compounds, this particular stereoisomer stands out for its balanced reactivity and structural features that enable precise molecular interventions.